Cas no 96102-45-3 (4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-)

4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo- structure
96102-45-3 structure
Product Name:4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
CAS No:96102-45-3
MF:C5H3N3O
MW:121.096820116043
CID:800054
PubChem ID:45080212
Update Time:2025-04-19

4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarbonitrile,1,2-dihydro-2-oxo-
    • 2-oxo-1H-pyrimidine-6-carbonitrile
    • 4-Pyrimidinecarbonitrile, 1,2-dihydro-2-oxo- (9CI)
    • 96102-45-3
    • 2-Oxo-2,3-dihydropyrimidine-4-carbonitrile
    • cyanopyrimidinone
    • SCHEMBL15133166
    • SCHEMBL250311
    • Inchi: 1S/C5H3N3O/c6-3-4-1-2-7-5(9)8-4/h1-2H,(H,7,8,9)
    • InChI Key: MNMJCSGSYVIWHT-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(C#N)N1

Computed Properties

  • Exact Mass: 121.028
  • Monoisotopic Mass: 121.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 65.2A^2
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd